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137592-45-1

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  • Bisindolylmaleimide II
    In Stock
    • Cat. No.:
    • B1662960
    • CAS No.:
    • 137592-45-1
    • Molecular Formula:
    • C27H26N4O2
    • Molecular Weight:
    • 438.5 g/mol
    Description
    Potent, selective ATP-competitive PKC inhibitor (IC50 values are 0.01, 0.75 and 2 μM for PKC, phosphorylase kinase and PKA respectively). Potent noncompetitive nAChR antagonist (IC50 = 0.03 μM, catecholamine sec...